Cas no 1245036-24-1 (1-(2-Fluorophenyl)pyrazolidine-3,5-dione)
1-(2-Fluorophenyl)pyrazolidine-3,5-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Fluorophenyl)pyrazolidine-3,5-dione
- 1-(2-Fluoro-phenyl)-pyrazolidine-3,5-dione
- 3,5-Pyrazolidinedione, 1-(2-fluorophenyl)-
-
- Inchi: 1S/C9H7FN2O2/c10-6-3-1-2-4-7(6)12-9(14)5-8(13)11-12/h1-4H,5H2,(H,11,13)
- InChI Key: QUCWETQKCFSTRT-UHFFFAOYSA-N
- SMILES: FC1C=CC=CC=1N1C(CC(N1)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 270
- XLogP3: 0.8
- Topological Polar Surface Area: 49.4
1-(2-Fluorophenyl)pyrazolidine-3,5-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM490302-1g |
1-(2-Fluorophenyl)pyrazolidine-3,5-dione |
1245036-24-1 | 97% | 1g |
$485 | 2023-11-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD608252-1g |
1-(2-Fluorophenyl)pyrazolidine-3,5-dione |
1245036-24-1 | 97% | 1g |
¥3402.0 | 2023-04-04 |
1-(2-Fluorophenyl)pyrazolidine-3,5-dione Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-(2-Fluorophenyl)pyrazolidine-3,5-dione
Introduction to 1-(2-Fluorophenyl)pyrazolidine-3,5-dione (CAS No: 1245036-24-1) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry
1-(2-Fluorophenyl)pyrazolidine-3,5-dione (CAS No: 1245036-24-1) is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. This compound belongs to the pyrazolidine class of molecules, which are known for their broad spectrum of biological activities. The presence of a fluorophenyl substituent and the dione functional group in its structure imparts distinct chemical and biological characteristics, making it a valuable scaffold for drug discovery and molecular research.
The fluorophenyl moiety in 1-(2-Fluorophenyl)pyrazolidine-3,5-dione plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. Fluoro-substituted aromatic rings are widely recognized for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall bioavailability of pharmaceuticals. This feature has made such compounds increasingly popular in the development of novel therapeutic agents.
The dione functional group in the molecule contributes to its reactivity, allowing for further chemical modifications that can be exploited in synthetic chemistry. This dione moiety can participate in various reactions, including condensation reactions with amines or hydrazines, leading to the formation of more complex structures. Such reactivity makes 1-(2-Fluorophenyl)pyrazolidine-3,5-dione a versatile intermediate in the synthesis of more intricate molecules, which may exhibit enhanced biological activity.
Recent studies have highlighted the potential of 1-(2-Fluorophenyl)pyrazolidine-3,5-dione as a lead compound in the development of novel therapeutic agents. Its structural framework has been explored in the context of inhibiting various enzymes and receptors implicated in human diseases. For instance, preliminary research suggests that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, making them promising candidates for treating chronic inflammatory disorders.
In addition to its potential as an anti-inflammatory agent, 1-(2-Fluorophenyl)pyrazolidine-3,5-dione has also been investigated for its anticancer properties. The combination of the fluorophenyl group and the dione moiety has been shown to enhance interactions with biological targets such as kinases and transcription factors, which are critical players in cancer cell proliferation and survival. By modulating these targets, compounds derived from 1-(2-Fluorophenyl)pyrazolidine-3,5-dione may offer new avenues for cancer therapy.
The synthesis of 1-(2-Fluorophenyl)pyrazolidine-3,5-dione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to improve the efficiency of its preparation, including transition-metal-catalyzed reactions and asymmetric synthesis techniques. These advancements have not only facilitated access to larger quantities of the compound but have also enabled the exploration of its derivatives with tailored biological activities.
The pharmacological profile of 1-(2-Fluorophenyl)pyrazolidine-3,5-dione is further enhanced by its ability to cross biological membranes due to its lipophilic nature. This property is essential for many drugs, as it ensures adequate absorption and distribution within the body. Additionally, computational studies using molecular modeling techniques have provided insights into how this compound interacts with biological targets at the atomic level. These studies have helped refine structural modifications aimed at improving potency and selectivity.
One notable application of 1-(2-Fluorophenyl)pyrazolidine-3,5-dione is in the development of probes for biochemical assays. Its unique structural features make it an excellent tool for studying enzyme mechanisms and identifying new drug targets. By using this compound as a substrate or inhibitor, researchers can gain valuable insights into metabolic pathways and disease mechanisms.
The future prospects for 1-(2-Fluorophenyl)pyrazolidine-3,5-dione are promising, with ongoing research exploring its potential in various therapeutic areas. As our understanding of its chemical biology expands, new derivatives and analogs are being designed with improved pharmacological profiles. Collaborative efforts between synthetic chemists and biologists are expected to accelerate the discovery process, leading to novel treatments for a wide range of diseases.
1245036-24-1 (1-(2-Fluorophenyl)pyrazolidine-3,5-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)